Cas no 926307-97-3 (2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one)

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one structure

926307-97-3 structure

Product Name:2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one

CAS No:926307-97-3

Molecular Formula:C₉H₉NO₂

Molecular Weight:163.173262357712

CID:1089106

PubChem ID:69108765

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Properties

Names and Identifiers

- 5-(Hydroxymethyl)isoindolin-1-one
- 5-(HYDROXYMETHYL)-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
- 5-(hydroxymethyl)-2,3-dihydroisoindol-1-one
- 2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one (ACI)
- 5-Hydroxymethyl-2,3-dihydro-isoindol-1-one
- SB64663
- BMB30797
- 1H-ISOINDOL-1-ONE,2,3-DIHYDRO-5-(HYDROXYMETHYL)-
- 1H-Isoindol-1-one, 2,3-dihydro-5-(hydroxymethyl)-
- BS-49872
- F17814
- 926307-97-3
- CS-0149655
- DTXSID40739807
- SCSGVDRDPKNSIW-UHFFFAOYSA-N
- SCHEMBL4597521
- 2,3-dihydro-5-(hydroxyMethyl)-1H-Isoindol-1-one
- +Expand
- MDL： MFCD13177814
- InChIKey： SCSGVDRDPKNSIW-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO2/c11-5-6-1-2-8-7(3-6)4-10-9(8)12/h1-3,11H,4-5H2,(H,10,12)
- SMILES： O=C1C2C(=CC(CO)=CC=2)CN1

Computed Properties

Exact Mass: 163.063328530g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 163.063328530g/mol
Heavy Atom Count: 12
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 49.3Å²

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IHQW-25mg	1H-Isoindol-1-one,2,3-dihydro-5-(hydroxyMethyl)-	926307-97-3	95%	25mg	$44.00	2024-04-20
A2B Chem LLC	AI62008-25mg	5-(Hydroxymethyl)-2,3-dihydro-1h-isoindol-1-one	926307-97-3	95%	25mg	$38.00	2024-07-18
Aaron	AR00IHZ8-25mg	1H-Isoindol-1-one,2,3-dihydro-5-(hydroxyMethyl)-	926307-97-3	95%	25mg	$68.00	2024-07-18
Alichem	A199007981-250mg	5-(Hydroxymethyl)isoindolin-1-one	926307-97-3	95%	250mg	$563.04	2023-08-31
Ambeed	A358260-25mg	5-(Hydroxymethyl)isoindolin-1-one	926307-97-3	95%	25mg	$54.0	2024-05-28
Apollo Scientific	OR305277-250mg	5-(Hydroxymethyl)-2,3-dihydro-1H-isoindol-1-one	926307-97-3	95%	250mg	£490.00	2024-05-24
Chemenu	CM147252-1g	5-(Hydroxymethyl)isoindolin-1-one	926307-97-3	95%	1g	$1290	2021-08-05
ChemScence	CS-0149655-100mg	5-(Hydroxymethyl)isoindolin-1-one	926307-97-3		100mg	$329.0	2022-04-26
Crysdot LLC	CD11011905-100mg	5-(Hydroxymethyl)isoindolin-1-one	926307-97-3	95+%	100mg	$345	2024-07-19
eNovation Chemicals LLC	D516495-250mg	1H-Isoindol-1-one, 2,3-dihydro-5-(hydroxymethyl)-	926307-97-3	95%	250mg	$418	2022-09-07

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Synthesis

Synthetic Circuit 1

926307-72-4

926307-97-3

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ; 30 min, rt

Reference

: Substituted imidazolidinones and related compounds as chemokine receptor binding compounds and their preparation, pharmaceutical compositions and use in the treatment of infection of target cells by human immunodeficiency virus

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

926307-72-4

926307-97-3

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 2 h, -70 °C; -70 °C → 0 °C; 1 h, 0 °C
1.2 Reagents: Methanol

Reference

: Preparation of the pyran derivatives as cyp11a1 (cytochrome p450 monooxygenase 11a1) inhibitors

, World Intellectual Property Organization, , ,

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Raw materials

Methyl 1-oxoisoindoline-5-carboxylate

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Preparation Products

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one (926307-97-3)

2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one Related Literature

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926307-97-3 (2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:926307-97-3)2,3-Dihydro-5-(hydroxymethyl)-1H-isoindol-1-one

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):167.0/241.0/837.0